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Compound of Interest

Compound Name: 5-Bromo-2-nitrobenzofuran

CAS No.: 30335-67-2

Cat. No.: B1620301

Get Quote

Compound Profile & Strategic Value
5-Bromo-2-nitrobenzofuran represents a "Janus-faced" scaffold in medicinal chemistry,

offering two distinct and orthogonal reactive handles: a nucleophilic-susceptible "warhead" (the

2-nitrofuran core) and an electrophilic cross-coupling handle (the 5-bromo substituent).[1]

While simple benzofurans are ubiquitous in natural products, the 2-nitro derivative is a potent

electrophile.[1] It serves as a masked 2-aminobenzofuran (which is notoriously unstable) and a

Michael acceptor capable of rapid diversification via "click-like" chemistry with thiols and

amines.[1]
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Property Specification

IUPAC Name 5-Bromo-2-nitro-1-benzofuran

Molecular Formula

Molecular Weight 242.03 g/mol

Key Functionality

C5-Br: Suzuki/Buchwald coupling handle.C2-

NO₂: Electrophilic trigger; Precursor to 2-amino

core.[1][2][3]

Storage
2-8°C, inert atmosphere (Argon). Light sensitive.

[1]

Synthesis of the Core Scaffold
Directive: Do not attempt direct nitration of 5-bromobenzofuran using standard mixed acid

conditions (

). This often leads to oxidative ring opening or inseparable mixtures of 2- and 3-nitro isomers.
[1]

Recommended Protocol: The cyclocondensation of 5-bromosalicylaldehyde with

bromonitromethane is the industry-standard method for regio-controlled synthesis.[1]

Protocol A: Cyclocondensation via Bromonitromethane
This reaction proceeds via an initial SN2 alkylation of the phenoxide, followed by an

intramolecular Henry-type condensation and dehydration.[1]

Reagents:

5-Bromosalicylaldehyde (1.0 eq)[1]

Bromonitromethane (1.2 eq) [Warning: Lachrymator, potentially explosive][1]

Potassium Carbonate (

, anhydrous, 2.5 eq)
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Solvent: Acetone or DMF (Dry)[1]

Step-by-Step Methodology:

Activation: Charge a flame-dried round-bottom flask with 5-bromosalicylaldehyde (10 mmol)

and anhydrous acetone (50 mL). Add

(25 mmol) and stir at room temperature for 15 minutes to generate the phenoxide anion
(yellow/orange color change).

Addition: Cool the suspension to 0°C. Add bromonitromethane (12 mmol) dropwise over 10

minutes. Critical: Exothermic reaction; control temperature to prevent runaway.[1]

Cyclization: Allow the mixture to warm to room temperature, then reflux for 4–6 hours.

Monitor by TLC (Eluent: 20% EtOAc/Hexanes).[1] The aldehyde spot (

) should disappear, replaced by the less polar nitrobenzofuran (

).[1]

Workup: Remove solvent in vacuo. Resuspend residue in water (100 mL) and extract with

DCM (

mL).[1] Wash combined organics with brine, dry over

, and concentrate.[1][4]

Purification: Recrystallize from Ethanol/Hexanes or purify via flash chromatography (Silica

gel, 0-10% EtOAc in Hexanes).

Yield Expectation: 65–75%[1]

Appearance: Yellow needles.[1]

Divergent Functionalization Protocols
The utility of 5-bromo-2-nitrobenzofuran lies in its ability to undergo orthogonal

functionalization.[1] The order of operations is critical: Cross-coupling (C5) typically precedes

Nitro-group manipulation (C2) to avoid catalyst poisoning by free amines or thiols.[1]
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Workflow Visualization

Divergent Synthesis Workflow

5-Bromosalicylaldehyde 5-Bromo-2-nitrobenzofuran
(The Scaffold)

Bromonitromethane,
K2CO3, Reflux

Product A:
5-Aryl-2-nitrobenzofuran

Pathway 1: C5 Coupling
Pd(PPh3)4, Ar-B(OH)2

Product C:
S-Functionalized
Polyheterocycle

Pathway 2: C2 Activation
R-SH, Michael Addn.

Product B:
2-Amino-5-arylbenzofuran

(Trapped as Amide)

Fe/AcOH or
SnCl2 reduction

Click to download full resolution via product page

Caption: Divergent synthesis workflow showing the construction of the core scaffold and its

subsequent bifurcation into cross-coupling (Path 1) or nucleophilic functionalization (Path 2).

Protocol B: C5-Suzuki Cross-Coupling
Challenge: The nitro group can poison active Pd(0) species if the catalyst load is too low or if

reducing conditions are too harsh.[1] Solution: Use a phosphine-rich catalyst system and mild

base.[1]

Setup: In a microwave vial, combine 5-bromo-2-nitrobenzofuran (1.0 eq), Aryl boronic acid

(1.5 eq), and

(5 mol%).

Solvent System: Add Toluene:Ethanol:Water (4:1:1 ratio).[1] The ethanol is crucial for

solubility of the boronic acid.[1]

Base: Add

(2 M aqueous solution, 3.0 eq).

Reaction: Degas with Argon for 5 minutes. Seal and heat to 90°C (oil bath) or 100°C

(Microwave) for 1–2 hours.
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Note: If the substrate is sterically hindered, switch catalyst to Pd(dppf)Cl₂ or Pd-SPhos G3.

[1]

Protocol C: Thiol-Triggered Dearomatization (The
"Hidden" Reactivity)
2-Nitrobenzofurans are excellent Michael acceptors.[1] Reaction with thiols does not typically

yield simple substitution products but triggers a dearomative cascade, often leading to complex

fused ring systems (e.g., thiochromeno-fused benzofurans).[1]

Reagents:

5-Bromo-2-nitrobenzofuran (1.0 eq)[1]

2-Mercaptobenzaldehyde (1.2 eq) [for fused system] or Alkyl Thiol [for addition][1]

DABCO (0.2 eq) or Triethylamine (1.0 eq)[1]

Mechanism:

Thiol attacks C3 (Michael addition).[1]

The resulting nitronate intermediate undergoes intramolecular Henry reaction (if aldehyde is

present) or protonation.[1]

Application: This is a primary mechanism for the antimicrobial activity of these compounds

(covalent inhibition of thiol-containing enzymes).[1]

Safety & Handling (Critical)
Energetic Profile: Nitrobenzofurans have high nitrogen/oxygen content.[1] While 5-bromo-2-
nitrobenzofuran is generally stable, bromonitromethane (precursor) is shock-sensitive and

a severe lachrymator.[1] Use blast shields during the synthesis step.[1]

Dermatology: Both the precursor (salicylaldehyde) and the product are potent skin irritants

and sensitizers.[1] Double-gloving (Nitrile) is mandatory.[1]
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Waste: Aqueous waste from the synthesis contains nitro-organics; do not dispose of down

the drain.[1] Segregate for high-BTU incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620301?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

